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Compound of Interest

Compound Name: AT-130

Cat. No.: B15563116

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling Information

This document provides immediate, essential safety and logistical information for handling AT-
130 (CAS Number: 211364-06-6). The following procedural guidance is designed to ensure the
safe handling, storage, and disposal of this potent compound, building on a foundation of
laboratory safety to provide value beyond the product itself.

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory to
ensure personnel safety when handling AT-130.
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PPE Category Item Specification
Must have side-shields to
Eye Protection Safety Goggles provide comprehensive

protection.

Hand Protection

Protective Gloves

Chemically impervious gloves

are required.

Body Protection

Impervious Clothing

A lab coat or other impervious

clothing should be worn.

Respiratory

Suitable Respirator

Use in areas with appropriate
exhaust ventilation. A
respirator is necessary if
ventilation is inadequate or
when handling dust or

aerosols.

Immediate Safety and First Aid Measures

Emergency preparedness is critical. Familiarize yourself with these immediate response

actions.
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Exposure Route First Aid Procedure

Immediately move the individual to fresh air. If
) breathing is difficult, administer cardiopulmonary
Inhalation — .
resuscitation (CPR). Avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

Thoroughly rinse the affected skin with large
Skin Contact amounts of water. Remove any contaminated

clothing and shoes. Call a physician.[1]

Locate an eye-wash station and immediately
flush the eyes with large amounts of water,

Eye Contact removing contact lenses if present. Ensure
adequate flushing by separating the eyelids with

fingers. Promptly seek medical attention.[1]

) Wash out the mouth with water. Do NOT induce
Ingestion N . )
vomiting. Call a physician for guidance.[1]

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of AT-130 and ensuring a
safe laboratory environment.

Handling:

¢ Avoid inhalation, and contact with eyes and skin.[1]

o Prevent the formation of dust and aerosols.[1]

e Operations should be conducted in areas with adequate exhaust ventilation.[1]
Storage:

o Keep the container tightly sealed.[1]

» Store in a cool, well-ventilated area.[1]
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e Protect from direct sunlight and sources of ignition.[1]

e The recommended storage temperature is -20°C. Shipping at room temperature is
permissible for periods of less than two weeks.[1]

Disposal Plan

All waste materials containing AT-130 must be handled and disposed of as hazardous waste.

Waste Type Disposal Procedure

Absorb spills with a finely-powdered liquid-
binding material such as diatomite or universal
binders. Decontaminate surfaces and

Contaminated Materials equipment by scrubbing with alcohol. Dispose of
contaminated material as special waste through
a licensed disposal company, in consultation

with local environmental regulations.[1][2]

Dispose of contents and container to an

approved waste disposal plant in accordance
Unused Product ] ] ) ] ]

with local, regional, national, and international

regulations.

Experimental Protocol and Signaling Pathway

AT-130 is identified as a potent, non-nucleoside inhibitor of hepatitis B virus (HBV) replication,
specifically targeting viral DNA synthesis.[3] It has shown activity against both wild-type and
mutant HBV strains in hepatoma cells.[3]

In a different therapeutic application, a formulation known as AMT-130 is being investigated as
a gene therapy for Huntington's disease. This therapy utilizes a microRNA (miRNA) to silence
the huntingtin (HTT) gene. The mechanism involves the delivery of the miRNA via an adeno-
associated virus (AAV5) vector into neuronal cells.[4]

Below is a diagram illustrating the signaling pathway of AMT-130 in the context of Huntington's
disease gene therapy.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0017999.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0017999.pdf
https://www.benchchem.com/product/b15563116?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0017999.pdf
https://www.combi-blocks.com/msds/JQ-6073.pdf
https://www.benchchem.com/product/b15563116?utm_src=pdf-body
https://www.medchemexpress.com/at-130.html
https://www.medchemexpress.com/at-130.html
https://huntingtonstudygroup.org/hd-insights/meet-the-compound-amt-130/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Neuron

AAV5-miHTT Vector

Cell-Surface Receptors

Internalization

Transport to Nucleus

Y

Vector Uncoating

miHTT Transgene Expression

pre-miHTT (hairpin)

]
/4 ransport to Cytoplasm & Processing
¢ Cytoplasm

Mature miHTT HTT messenger RNA

RNA-Induced Silencing Complex (RISC)

HTT mRNA Cleavage

Lowered Huntingtin Protein Expression

Click to download full resolution via product page

AMT-130 (miHTT) Signaling Pathway

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15563116?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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